Cas no 1779995-53-7 (methyl 1-aminospiro2.5octane-6-carboxylate)

• Product Name: methyl 1-aminospiro2.5octane-6-carboxylate
• CAS No: 1779995-53-7
• MF: C₁₀H₁₇NO₂
• MW: 183.24748301506
• CID: 5920117
• PubChem ID: 84659211
• Update Time: 2025-10-08

methyl 1-aminospiro2.5octane-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 1-aminospiro2.5octane-6-carboxylate
• methyl 1-aminospiro[2.5]octane-6-carboxylate
• EN300-19524375
• 1779995-53-7

• Inchi： 1S/C10H17NO2/c1-13-9(12)7-2-4-10(5-3-7)6-8(10)11/h7-8H,2-6,11H2,1H3
• InChI Key： TWXPKENWULFNJQ-UHFFFAOYSA-N
• SMILES： O(C)C(C1CCC2(CC1)CC2N)=O

Computed Properties

• Exact Mass: 183.125928785g/mol
• Monoisotopic Mass: 183.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 52.3Ų

Additional information on methyl 1-aminospiro2.5octane-6-carboxylate

Methyl 1-Aminospiro[2.5]octane-6-carboxylate: A Comprehensive Overview

Methyl 1-aminospiro[2.5]octane-6-carboxylate, identified by the CAS number 1779995-53-7, is a unique organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the class of spiro compounds, which are characterized by their spirocyclic structure—a type of ring junction where two rings are joined by a single atom. The molecule's structure consists of a spiro[2.5]octane framework, with a methyl ester group and an amino group attached at specific positions, making it a versatile compound with potential applications in drug design, polymer synthesis, and other advanced materials.

The spirocyclic structure of methyl 1-aminospiro[2.5]octane-6-carboxylate plays a crucial role in its chemical properties. The spiro junction introduces steric hindrance and unique electronic effects, which can influence the compound's reactivity and stability. Recent studies have explored the use of such spiro compounds in the development of novel pharmaceutical agents, particularly in the design of bioisosteres and mimetics. For instance, researchers have investigated how the spirocyclic framework can be exploited to enhance drug bioavailability and reduce off-target effects.

In terms of synthesis, methyl 1-aminospiro[2.5]octane-6-carboxylate can be prepared through various routes, including ring-closing metathesis and other cycloaddition reactions. These methods allow for precise control over the stereochemistry and functional group placement, which are critical for optimizing the compound's properties. The presence of both an amino group and a carboxylate ester group provides opportunities for further functionalization, enabling the creation of derivatives with tailored functionalities.

One of the most promising applications of methyl 1-aminospiro[2.5]octane-6-carboxylate lies in its potential as a building block for advanced materials. For example, its ability to form supramolecular assemblies through non-covalent interactions has been explored in the context of self-healing polymers and stimuli-responsive materials. Additionally, the compound's electronic properties make it a candidate for use in organic electronics, particularly in light-emitting diodes (LEDs) and photovoltaic devices.

Recent advancements in computational chemistry have also shed light on the molecular dynamics of methyl 1-aminospiro[2.5]octane-6-carboxylate. By employing density functional theory (DFT) calculations, researchers have been able to predict the compound's electronic structure and reactivity under various conditions. These insights have paved the way for more efficient synthetic strategies and a deeper understanding of its interaction with biological systems.

In conclusion, methyl 1-aminospiro[2.5]octane-6-carboxylate (CAS No: 1779995-53-7) is a multifaceted compound with significant potential across diverse scientific domains. Its unique spirocyclic structure, coupled with its functional groups, positions it as a valuable tool in both academic research and industrial applications. As ongoing studies continue to uncover new aspects of its chemistry and functionality, this compound is poised to play an increasingly important role in shaping future innovations in organic chemistry and materials science.